Cas no 1642571-08-1 (Ibrutinib Impurity 21)

Ibrutinib Impurity 21 structure
Ibrutinib Impurity 21 structure
Product Name:Ibrutinib Impurity 21
CAS No:1642571-08-1
MF:C27H30N6O3
MW:486.565505504608
CID:5036860
Update Time:2023-03-19

Ibrutinib Impurity 21 Chemical and Physical Properties

Names and Identifiers

    • Ibrutinib Impurity 21
    • (S)-tert-butyl 3-(4-amino-3-(4-phenoxyphenyl)
    • 1-Piperidinecarboxylic acid, 3-[4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]-, 1,1-dimethylethyl ester, (3S)-
    • Inchi: 1S/C27H30N6O3/c1-27(2,3)36-26(34)32-15-7-8-19(16-32)33-25-22(24(28)29-17-30-25)23(31-33)18-11-13-21(14-12-18)35-20-9-5-4-6-10-20/h4-6,9-14,17,19H,7-8,15-16H2,1-3H3,(H2,28,29,30)/t19-/m0/s1
    • InChI Key: NTSAEGNFPKKRLX-IBGZPJMESA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCC[C@H](N2C3C(C(C4=CC=C(OC5=CC=CC=C5)C=C4)=N2)=C(N)N=CN=3)C1
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